3-Nitro-2,6-pyridinedicarboxylic acid

• Molecular Formula: C7H4N2O6
• Molecular Weight: 212.12 g/mol
• IUPAC Name: 3-nitropyridine-2,6-dicarboxylic acid
• InChI: InChI=1S/C7H4N2O6/c10-6(11)3-1-2-4(9(14)15)5(8-3)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key: NZEUUFGQGLSAOL-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1[N+](=O)[O-])C(=O)O)C(=O)O

Description

3-Nitro-2,6-pyridinedicarboxylic acid is a pyridine derivative featuring two carboxylic acid groups at the 2- and 6-positions and a nitro group at the 3-position. This structure imparts unique electronic and steric properties, making it a compound of interest in coordination chemistry, polymer science, and pharmaceutical research. Its electron-withdrawing nitro group enhances acidity and influences metal-binding capabilities, distinguishing it from related pyridinedicarboxylic acids .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Positional Isomerism

4-Nitropyridine-2,6-dicarboxylic acid (CAS 63897-10-9) shares the same molecular formula (C₇H₄N₂O₆) and weight (212.12 g/mol) as the 3-nitro isomer but differs in nitro group placement. The 4-nitro derivative’s nitro group is para to one carboxylic acid and meta to the other, altering resonance effects. This positional difference likely reduces acidity compared to the 3-nitro isomer, where the nitro group is meta to both carboxylic acids, intensifying electron withdrawal .

Property	3-Nitro-2,6-pyridinedicarboxylic acid	4-Nitro-2,6-pyridinedicarboxylic acid
Nitro Group Position	3	4
Molecular Weight (g/mol)	212.12 (inferred)	212.12
Key Applications	Metal chelation, polymers	Limited data; inferred similar uses

Parent Compound: Pyridine-2,6-dicarboxylic Acid (Dipicolinic Acid, H₂dipic)

Dipicolinic acid lacks the nitro group, resulting in weaker electron-withdrawing effects. Studies show H₂dipic forms stable vanadium(IV/V) complexes critical in bioinorganic chemistry, with log stability constants (log β) exceeding 10 for V⁴⁺ . Introducing a nitro group in the 3-position may lower complex stability due to excessive electron withdrawal, reducing metal-ligand charge transfer efficiency.

Hydroxy-Substituted Analog: 4-Hydroxy-pyridine-2,6-dicarboxylic Acid (H₂dipic-OH)

The hydroxyl group in H₂dipic-OH participates in hydrogen bonding and deprotonation at physiological pH, enhancing its bioactivity.

Methyl-Substituted Derivative: 2,6-Dimethyl-3-nitropyridine

This compound (CAS 15513-52-7) replaces carboxylic acids with methyl groups, drastically altering properties. Methyl groups donate electrons, increasing basicity, while carboxylic acids enhance solubility in polar solvents. The dimethyl-nitro derivative is used in agrochemical intermediates, whereas the dicarboxylic acid variant is suited for coordination chemistry .

Property	3-Nitro-2,6-pyridinedicarboxylic acid	2,6-Dimethyl-3-nitropyridine
Functional Groups	2,6-COOH; 3-NO₂	2,6-CH₃; 3-NO₂
Molecular Weight (g/mol)	212.12 (inferred)	152.15
Key Applications	Polymers, metal complexes	Agrochemicals, pharmaceuticals

Research Findings and Implications

• Coordination Chemistry : Vanadium complexes of H₂dipic exhibit log β values ~12.5 for V⁴⁺, while nitro-substituted analogs may show reduced stability due to electronic effects .
• Material Science: The nitro group’s electron-withdrawing nature could improve dielectric properties in polymer nanocomposites, as seen in Fe₃O4-polymer systems .